4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O4S/c1-16-10-4-7(2-3-9(10)13)8-5-11(12(14)15)17-6-8/h2-6,13H,1H3,(H,14,15)
• InChI Key: LDSIHVGYPPVVLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CSC(=C2)C(=O)O)O
• Molecular Formula: C12H10O4S
• DSSTOX Substance ID: DTXSID20685611
• Molecular Weight: 250.27 g/mol
• CAS No.: 1261920-91-5

Description

4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known for their diverse biological and chemical properties, making them valuable in various fields such as medicinal chemistry, material science, and industrial applications .

Preparation Methods

The synthesis of 4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid can be achieved through several synthetic routes. One common method involves the condensation reaction of 4-hydroxy-3-methoxybenzaldehyde with thiophene-2-carboxylic acid under acidic conditions. The reaction typically requires a catalyst such as p-toluenesulfonic acid and is carried out in a solvent like ethanol .

Industrial production methods for thiophene derivatives often involve the use of advanced techniques such as microwave-assisted synthesis and flow chemistry to enhance reaction efficiency and yield .

Chemical Reactions Analysis

4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield thiol derivatives.

Major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted thiophene derivatives.

Scientific Research Applications

4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex thiophene-based compounds.

Biology: The compound exhibits potential biological activities, including antimicrobial and anticancer properties, making it a subject of interest in drug discovery and development.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: Thiophene derivatives are used in the development of organic semiconductors, organic field-effect transistors, and organic light-emitting diodes

Mechanism of Action

The mechanism of action of 4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid can be compared with other thiophene derivatives such as:

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituted thiophene structure.

Tipepidine: An antitussive agent containing a thiophene nucleus

The uniqueness of 4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid lies in its specific substitution pattern, which imparts distinct chemical and biological properties.